Cas no 72367-13-6 (N-methyl-2-[(2-nitrobenzoyl)amino]benzamide)

• Product name: N-methyl-2-[(2-nitrobenzoyl)amino]benzamide
• CAS No: 72367-13-6
• MF: C₁₅H₁₃N₃O₄
• MW: 299.28142
• CID: 977095
• PubChem ID: 338262

N-methyl-2-[(2-nitrobenzoyl)amino]benzamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-[(2-nitrobenzoyl)amino]benzamide
• 2-(2-Nitro-benzamino)-benzoesaeure-methylamid
• AC1L7NGZ
• N-(o-Nitrobenzoyl)-N-methyl-anthranilamid
• NSC359873
• 72367-13-6
• NSC-359873
• DTXSID90320461
• N-[2-(Methylcarbamoyl)phenyl]-2-nitrobenzamide
• AKOS002539568

• Inchi： InChI=1S/C15H13N3O4/c1-16-14(19)10-6-2-4-8-12(10)17-15(20)11-7-3-5-9-13(11)18(21)22/h2-9H,1H3,(H,16,19)(H,17,20)
• InChI Key： AWPHRAHDGHRGDU-UHFFFAOYSA-N
• SMILES： CNC(=O)C1=CC=CC=C1NC(=O)C2=CC=CC=C2[N+](=O)[O-]

Computed Properties

• Exact Mass: 299.09069
• Monoisotopic Mass: 299.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 101.34
• LogP: 3.19380